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Compound of Interest

Compound Name: NSC114792

Cat. No.: B14095878

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC114792 is a small molecule compound identified as a selective inhibitor of Janus kinase 3
(JAK3), a critical enzyme in the signaling pathways of several cytokines essential for T-cell
development and immune system homeostasis.[1] Due to the role of aberrant JAK3 activity in
various diseases, including hematopoietic malignancies and autoimmune disorders,
NSC114792 serves as a valuable tool for in vitro studies aimed at investigating the JAK/STAT
signaling pathway and for the development of novel therapeutic agents.[1]

These application notes provide detailed protocols for the preparation and use of NSC114792
in in vitro assays, guidance on data interpretation, and a summary of its known biological
activity.

Chemical Properties and Storage
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Property Value Reference
CAS Number 17392-79-9

Molecular Formula C27H34N402S

Molecular Weight 478.65 g/mol

Solubility Soluble in DMSO [2]

Short-term (days to weeks): O -
Storage 4°C, dry and dark. Long-term [2]
(months to years): -20°C.

Biological Activity

NSC114792 is a cell-permeable compound that directly targets the kinase domain of JAKS,
inhibiting its catalytic activity.[1][3] It has been demonstrated to be an ATP-competitive inhibitor.
[1] Notably, NSC114792 exhibits high selectivity for JAK3 over other members of the JAK
family (JAK1, JAK2, and TYK2).[1][3]

The primary mechanism of action of NSC114792 is the inhibition of the JAK/STAT signaling
pathway. Specifically, it blocks the Interleukin-2 (IL-2)-induced phosphorylation of JAK3 and the
subsequent phosphorylation of Signal Transducer and Activator of Transcription 5 (STAT5).[1]
This targeted inhibition leads to a decrease in the viability of cancer cells that harbor a
persistently-active JAK3 by inducing apoptosis through the downregulation of anti-apoptotic
gene expression.[1]

Quantitative Data
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Assay Type

Cell Line

IC50
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In vitro kinase assay
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Experimental Protocols

Preparation of NSC114792 Stock Solution

Materials:

e NSC114792 powder

o Dimethyl sulfoxide (DMSO), cell culture grade

« Sterile microcentrifuge tubes or vials

Protocol:

o Allow the NSC114792 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

o Aseptically weigh the desired amount of NSC114792 powder.

e Prepare a stock solution by dissolving the NSC114792 powder in DMSO. For example, to
prepare a 10 mM stock solution, dissolve 4.79 mg of NSC114792 in 1 mL of DMSO.

» Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a

37°C water bath for a few minutes) may aid in dissolution.
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C for long-term storage.

In Vitro Kinase Assay

Objective: To determine the inhibitory effect of NSC114792 on JAK3 kinase activity.

Materials:

Recombinant human JAK3 enzyme

Kinase buffer (e.g., 50 mM Tris-HCI pH 7.5, 10 mM MgCI2, 1 mM EGTA, 2 mM DTT, 0.01%
Brij-35)

ATP

Substrate peptide (e.g., a poly(Glu, Tyr) 4:1)

NSC114792 stock solution

Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay Kkit)

96-well plates

Protocol:

Prepare a serial dilution of NSC114792 in kinase buffer at various concentrations (e.g., from
0.1 uM to 100 pM). Include a DMSO-only control.

In a 96-well plate, add the recombinant JAK3 enzyme to each well.

Add the diluted NSC114792 or DMSO control to the respective wells and incubate for a
specified period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide to each

well.
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Incubate the plate at 30°C for a defined time (e.g., 60 minutes).

Stop the reaction and measure the kinase activity using a suitable detection reagent
according to the manufacturer's instructions.

Plot the percentage of kinase inhibition against the logarithm of the NSC114792
concentration and determine the IC50 value.

Cellular Assay for JAK3/STAT5 Phosphorylation

Objective: To assess the effect of NSC114792 on IL-2-induced JAK3 and STAT5
phosphorylation in a cellular context.

Materials:

Cell line expressing the IL-2 receptor (e.g., 32D/IL-2R[ cells)

Cell culture medium

Recombinant human IL-2

NSC114792 stock solution

Lysis buffer

Antibodies for Western blotting: anti-phospho-JAK3, anti-JAK3, anti-phospho-STAT5, anti-
STATS

6-well plates

Protocol:

Seed the cells in 6-well plates and culture until they reach the desired confluency.

Starve the cells in serum-free medium for a specified period (e.g., 4-16 hours) to reduce
basal signaling.

Pre-treat the cells with various concentrations of NSC114792 (e.g., 1 uM, 5 uM, 10 uM, 20
M) or DMSO control for 1-2 hours.
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o Stimulate the cells with recombinant IL-2 (e.g., 10 ng/mL) for a short period (e.g., 15-30
minutes).

e Wash the cells with ice-cold PBS and lyse them with lysis buffer.
» Determine the protein concentration of the cell lysates.

o Perform Western blot analysis using antibodies against phosphorylated and total JAK3 and
STATS to assess the inhibition of signaling.

Visualization of Experimental Workflow and
Signaling Pathway

Experimental Workflow for NSC114792 In Vitro Assays
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Caption: Workflow for preparing and testing NSC114792.
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NSC114792 Inhibition of the JAK3-STAT5 Signaling Pathway
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Caption: NSC114792 inhibits the JAK3-STAT5 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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